molecular formula C17H15BrN2O7 B302824 (2-bromo-6-methoxy-4-{(Z)-[2,4,6-trioxo-1-(prop-2-en-1-yl)tetrahydropyrimidin-5(2H)-ylidene]methyl}phenoxy)acetic acid

(2-bromo-6-methoxy-4-{(Z)-[2,4,6-trioxo-1-(prop-2-en-1-yl)tetrahydropyrimidin-5(2H)-ylidene]methyl}phenoxy)acetic acid

Cat. No. B302824
M. Wt: 439.2 g/mol
InChI Key: WTOGCOKBIJZSSF-YHYXMXQVSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-bromo-6-methoxy-4-{(Z)-[2,4,6-trioxo-1-(prop-2-en-1-yl)tetrahydropyrimidin-5(2H)-ylidene]methyl}phenoxy)acetic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as BRMPTPAA and has a molecular formula of C18H14BrN3O9.

Mechanism of Action

The mechanism of action of BRMPTPAA involves the inhibition of a specific enzyme called dihydroorotate dehydrogenase. This enzyme is involved in the synthesis of pyrimidine, which is essential for the growth and proliferation of cancer cells. By inhibiting this enzyme, BRMPTPAA can effectively stop the growth of cancer cells.
Biochemical and Physiological Effects:
BRMPTPAA has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and improve the function of the immune system.

Advantages and Limitations for Lab Experiments

One of the advantages of using BRMPTPAA in lab experiments is its ability to selectively target cancer cells. This makes it a potentially effective treatment for cancer, with fewer side effects than traditional chemotherapy. However, one of the limitations of using BRMPTPAA in lab experiments is its low solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for research on BRMPTPAA. One area of interest is the development of new drugs based on this compound. Researchers are also exploring the potential use of BRMPTPAA in combination with other drugs to improve its effectiveness. Additionally, further studies are needed to investigate the long-term effects of BRMPTPAA and its potential side effects.

Synthesis Methods

The synthesis of BRMPTPAA involves a series of chemical reactions. The starting material for the synthesis is 2-bromo-6-methoxy-4-nitrophenol, which is then reacted with ethyl 2-(bromomethyl)acrylate to form an intermediate product. This intermediate product is then reacted with 2,4,6-trioxo-1-(prop-2-en-1-yl)tetrahydropyrimidine-5-carbaldehyde to form BRMPTPAA.

Scientific Research Applications

BRMPTPAA has been studied for its potential applications in various scientific fields. One of the areas where this compound has shown promise is in the development of new drugs. Studies have shown that BRMPTPAA has the potential to inhibit the growth of cancer cells, making it a potential candidate for cancer treatment.

properties

Product Name

(2-bromo-6-methoxy-4-{(Z)-[2,4,6-trioxo-1-(prop-2-en-1-yl)tetrahydropyrimidin-5(2H)-ylidene]methyl}phenoxy)acetic acid

Molecular Formula

C17H15BrN2O7

Molecular Weight

439.2 g/mol

IUPAC Name

2-[2-bromo-6-methoxy-4-[(Z)-(2,4,6-trioxo-1-prop-2-enyl-1,3-diazinan-5-ylidene)methyl]phenoxy]acetic acid

InChI

InChI=1S/C17H15BrN2O7/c1-3-4-20-16(24)10(15(23)19-17(20)25)5-9-6-11(18)14(12(7-9)26-2)27-8-13(21)22/h3,5-7H,1,4,8H2,2H3,(H,21,22)(H,19,23,25)/b10-5-

InChI Key

WTOGCOKBIJZSSF-YHYXMXQVSA-N

Isomeric SMILES

COC1=C(C(=CC(=C1)/C=C\2/C(=O)NC(=O)N(C2=O)CC=C)Br)OCC(=O)O

SMILES

COC1=C(C(=CC(=C1)C=C2C(=O)NC(=O)N(C2=O)CC=C)Br)OCC(=O)O

Canonical SMILES

COC1=C(C(=CC(=C1)C=C2C(=O)NC(=O)N(C2=O)CC=C)Br)OCC(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.